Cas no 1097046-57-5 (4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine)
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
- Z237594442
- 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
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- Inchi: 1S/C15H20N4S/c16-15-17-14(12-20-15)11-19-8-6-18(7-9-19)10-13-4-2-1-3-5-13/h1-5,12H,6-11H2,(H2,16,17)
- InChI Key: PQTVXVNFGDCNIX-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1)CN1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 288
- XLogP3: 1.8
- Topological Polar Surface Area: 73.6
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B289318-10mg |
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B289318-50mg |
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B289318-100mg |
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-113731-0.05g |
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 95% | 0.05g |
$182.0 | 2023-10-26 | |
| Enamine | EN300-113731-0.1g |
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 95% | 0.1g |
$272.0 | 2023-10-26 | |
| Enamine | EN300-113731-0.25g |
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 95% | 0.25g |
$389.0 | 2023-10-26 | |
| Enamine | EN300-113731-0.5g |
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 95% | 0.5g |
$613.0 | 2023-10-26 | |
| Enamine | EN300-113731-1.0g |
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 95% | 1g |
$785.0 | 2023-06-09 | |
| Enamine | EN300-113731-2.5g |
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 95% | 2.5g |
$1539.0 | 2023-10-26 | |
| Enamine | EN300-113731-5.0g |
4-[(4-benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine |
1097046-57-5 | 95% | 5g |
$2277.0 | 2023-06-09 |
4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine
Recent Advances in the Study of 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine (CAS: 1097046-57-5)
In recent years, the compound 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine (CAS: 1097046-57-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and piperazine moieties, has shown promising potential in various therapeutic applications. The following research brief summarizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. These advancements not only enhance the scalability of the compound but also reduce environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.
From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein targets. Recent in vitro and in vivo studies have highlighted its efficacy in inhibiting key enzymes involved in inflammatory pathways. For instance, one study reported its potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with neurotransmitter receptors has sparked interest in its use for neurological disorders.
Further investigations into the pharmacokinetic properties of 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine have revealed favorable absorption and distribution profiles. Animal studies indicate that the compound exhibits good bioavailability and crosses the blood-brain barrier, which is crucial for its potential use in central nervous system (CNS) therapies. However, challenges related to metabolic stability and potential off-target effects remain areas of active research.
In the context of drug development, this compound has been explored as a lead structure for the design of novel therapeutics. Structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity. These findings are paving the way for the development of next-generation drugs with improved efficacy and reduced side effects.
Despite these promising results, further clinical studies are needed to fully evaluate the therapeutic potential of 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine. Current research efforts are focused on addressing its limitations, such as optimizing its metabolic stability and minimizing potential toxicity. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 4-[(4-Benzylpiperazin-1-yl)methyl]-1,3-thiazol-2-amine (CAS: 1097046-57-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research progresses, this compound may hold the key to addressing unmet medical needs in inflammation, neurology, and beyond.
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